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Compound of Interest

Compound Name: 2,2-Dimethylhexane

Cat. No.: B166548 Get Quote

Technical Support Center: High-Purity 2,2-
Dimethylhexane
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of high-purity 2,2-Dimethylhexane.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,2-Dimethylhexane?

A1: 2,2-Dimethylhexane is a highly flammable liquid and vapor.[1][2][3] It can cause skin

irritation and may cause drowsiness or dizziness.[1][2][3] Aspiration into the lungs may be fatal.

[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][3]

Q2: What personal protective equipment (PPE) is required when handling 2,2-
Dimethylhexane?

A2: Appropriate PPE includes nitrile or neoprene gloves, safety goggles or a face shield to

prevent eye contact, and a suitable respirator to protect from inhaling vapors.[2][4] All PPE

should be inspected for integrity before use.[4]

Q3: What are the ideal storage conditions for maintaining the high purity of 2,2-
Dimethylhexane?
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A3: To maintain high purity, 2,2-Dimethylhexane should be stored in a tightly sealed,

appropriate container in a cool, dry, and well-ventilated area, away from sources of ignition and

direct sunlight.[5][6] For long-term storage, blanketing the solvent with an inert gas like nitrogen

or argon is recommended to prevent peroxide formation.[7][8]

Q4: What type of container should I use to store high-purity 2,2-Dimethylhexane?

A4: For storing high-purity 2,2-Dimethylhexane, it is best to use metal containers, such as

those made of stainless steel or aluminum, or borosilicate glass bottles.[1][9][10] If using glass,

amber or safety-coated bottles are recommended to protect from light and contain the solvent

in case of breakage.[1][10] While some plastic containers like HDPE may be used for certain

hydrocarbons, their compatibility should be thoroughly checked as some solvents can

permeate or degrade the plastic over time.[2][10]

Q5: How can I purify 2,2-Dimethylhexane if I suspect it has impurities?

A5: A common method for purifying 2,2-Dimethylhexane is to dry it over type 4A molecular

sieves followed by distillation.[7]

Troubleshooting Guide
Issue 1: Suspected Contamination or Degradation of 2,2-Dimethylhexane

Symptom: Inconsistent experimental results, unexpected side reactions, or visible

discoloration of the solvent.

Possible Cause:

Peroxide Formation: Prolonged storage, especially when exposed to air and light, can lead

to the formation of explosive peroxides.[7][8][11][12]

Moisture Contamination: Improper sealing of the container can allow atmospheric moisture

to contaminate the solvent.

Leaching from Container: Using an incompatible storage container may lead to the

leaching of plasticizers or other impurities into the solvent.

Solution:
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Test for Peroxides: Before use, especially with older stock, test for the presence of

peroxides. This can be done using commercially available peroxide test strips or a

chemical test (see Experimental Protocols section).[11][12] CAUTION: If you observe

crystal formation or a viscous oily layer, do not handle the container and contact your

institution's environmental health and safety office immediately, as this could indicate high

levels of dangerous peroxides.[12]

Purification: If the solvent is free of dangerous levels of peroxides but may contain other

impurities, it can be purified by drying over molecular sieves and distillation.[7]

Proper Disposal: If significant contamination or dangerous levels of peroxides are present,

dispose of the solvent as hazardous waste according to your institution's guidelines.[11]

Issue 2: Solvent Spills

Symptom: Accidental release of 2,2-Dimethylhexane from its container.

Immediate Actions:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated to

disperse the flammable vapors.[4][13]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks,

and hot surfaces.[5][14]

Contain the Spill: Use a non-combustible absorbent material like sand or earth to contain

the spill. Do not use combustible materials like paper towels.[14]

Personal Protection: Wear appropriate PPE, including a respirator, chemical-resistant

gloves, and eye protection, during cleanup.[4]

Cleanup and Disposal: Carefully collect the absorbed material into a sealed container for

hazardous waste disposal.[14]

Quantitative Data Summary
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Property Value

Molecular Formula C₈H₁₈

Molecular Weight 114.23 g/mol [1]

Boiling Point 107 °C (lit.)[2]

Density 0.693 g/mL at 25 °C (lit.)[2]

Flash Point -3 °C (26.6 °F) - closed cup[2][14]

Vapor Pressure 34.0 mmHg at 25 °C[1][15]

Solubility in Water 0.2 mg/L[7][11]

Experimental Protocols
Protocol 1: Purity Analysis by Gas Chromatography (GC)

This is a general guideline for the purity analysis of C8 alkanes, based on common laboratory

practices.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is

typically used.

Column: A non-polar capillary column, such as one with a dimethylpolysiloxane stationary

phase, is suitable for separating alkanes.

Carrier Gas: High-purity helium or hydrogen is used as the carrier gas.

Sample Preparation: Dilute a small amount of the 2,2-Dimethylhexane in a high-purity

volatile solvent (e.g., pentane) if necessary.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

GC Conditions:

Inlet Temperature: 250 °C
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Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a

higher temperature (e.g., 200 °C) to ensure the separation of all volatile components.

Detector Temperature: 280 °C

Data Analysis: The purity is determined by calculating the peak area of 2,2-Dimethylhexane
as a percentage of the total area of all peaks in the chromatogram.

Protocol 2: Peroxide Test (Qualitative)

Reagents: Glacial acetic acid, sodium iodide or potassium iodide crystals.[12][16]

Procedure: a. In a glass test tube, add 1 mL of the 2,2-Dimethylhexane sample. b. Add 1

mL of glacial acetic acid.[12][16] c. Add approximately 0.1 g of sodium iodide or potassium

iodide crystals.[12][16] d. Stopper the tube and shake well.

Interpretation:

No color change: Peroxides are likely absent or at a very low level.

Yellow color: Indicates the presence of a low concentration of peroxides.[12][16]

Brown color: Indicates a high concentration of peroxides.[12][16]
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Caption: Workflow for safe handling of 2,2-Dimethylhexane.
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Caption: Troubleshooting guide for purity issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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